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molecular formula C15H10ClF3O2 B1469496 1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone CAS No. 1380429-74-2

1-[4-(4-Chloro-3-trifluoromethylphenoxy)-phenyl]-ethanone

Cat. No. B1469496
CAS RN: 1380429-74-2
M. Wt: 314.68 g/mol
InChI Key: XYNGFYFXPVULAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08637536B2

Procedure details

A mixture of 4-chloro-3-(trifluoromethyl)phenol (2 g, 10.18 mmol), 1-(4-fluorophenyl) ethanone (1.406 g) and K2CO3 (2.3 g, 16.64 mmol) in DMF (18 mL) was heated with a microwave condition at 145° C. for 4 h. The solution was diluted with EA and washed with water twice, dried over Na2SO4 and concentrated in vacuo to afford the title compound (3.12 g, 97% yield) as a brown oil. LCMS: rt=3.83 min, [M+H+]=315
Name
4-chloro-3-(trifluoromethyl)phenol
Quantity
2 g
Type
reactant
Reaction Step One
Name
1-(4-fluorophenyl) ethanone
Quantity
1.406 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
18 mL
Type
solvent
Reaction Step One
Name
EA
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound
Yield
97%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][C:3]=1[C:9]([F:12])([F:11])[F:10].F[C:14]1[CH:19]=[CH:18][C:17]([C:20](=[O:22])[CH3:21])=[CH:16][CH:15]=1.C([O-])([O-])=O.[K+].[K+]>CN(C=O)C.CC(=O)OCC>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][C:14]2[CH:19]=[CH:18][C:17]([C:20](=[O:22])[CH3:21])=[CH:16][CH:15]=2)=[CH:4][C:3]=1[C:9]([F:10])([F:11])[F:12] |f:2.3.4|

Inputs

Step One
Name
4-chloro-3-(trifluoromethyl)phenol
Quantity
2 g
Type
reactant
Smiles
ClC1=C(C=C(C=C1)O)C(F)(F)F
Name
1-(4-fluorophenyl) ethanone
Quantity
1.406 g
Type
reactant
Smiles
FC1=CC=C(C=C1)C(C)=O
Name
K2CO3
Quantity
2.3 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
DMF
Quantity
18 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
EA
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(OCC)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
145 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with water twice
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=C(C=C(C=C1)OC1=CC=C(C=C1)C(C)=O)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 3.12 g
YIELD: PERCENTYIELD 97%
YIELD: CALCULATEDPERCENTYIELD 97.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.